Anthracene, 1,9-dibromo-

• CAS: 92610-89-4

Core Science & Biosynthesis

Computational Profiling of 1,9-Dibromoanthracene: A Density Functional Theory (DFT) Guide for Advanced Optoelectronics

Executive Summary

1,9-Dibromoanthracene (1,9-DBA) is a highly specialized polycyclic aromatic hydrocarbon (PAH) isomer. Unlike the symmetrically substituted 9,10-dibromoanthracene, the 1,9-substitution pattern places two bulky bromine atoms in the peri-positions. This proximity induces severe steric hindrance, forcing the anthracene core out of its native planarity. Understanding this structural distortion is critical for researchers utilizing 1,9-DBA as a precursor for organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and fluorescent biological probes 1.

This whitepaper provides an in-depth, field-proven methodology for profiling 1,9-DBA using Density Functional Theory (DFT). By establishing a self-validating computational protocol, we empower materials scientists and drug development professionals to accurately predict the electronic and structural behavior of this complex scaffold.

Theoretical Framework & Methodological Rationale

To achieve technical accuracy in modeling 1,9-DBA, the selection of the computational level of theory cannot be arbitrary. The causality behind our experimental choices is grounded in the quantum mechanical demands of heavy halogens and conjugated π -systems 2.

Functional Selection: B3LYP-D3 vs. CAM-B3LYP

We mandate the use of the B3LYP hybrid functional augmented with Grimme’s D3 dispersion correction (B3LYP-D3) for ground-state geometry optimization.

• The Causality: Standard B3LYP fails to account for medium-to-long-range electron correlation. Because the bromine atoms at the 1 and 9 positions are separated by a distance shorter than the sum of their van der Waals radii (approx. 3.7 Å), intramolecular dispersion forces and halogen-halogen repulsion dictate the core's buckling. D3 corrections ensure these non-covalent interactions are mathematically captured.

• Excited States: For Time-Dependent DFT (TD-DFT) calculations, we pivot to CAM-B3LYP . Charge-transfer excitations in extended PAHs are notoriously underestimated by B3LYP. The Coulomb-attenuating method (CAM) corrects this asymptotic behavior, providing highly accurate UV-Vis absorption predictions 3.

Basis Set Selection: 6-311++G(d,p)

• The Causality: Bromine is a highly polarizable, electron-rich atom. A standard 6-31G(d) basis set is insufficient. The addition of diffuse functions (++) allows the electron cloud to expand properly into the vacuum, which is critical for calculating accurate dipole moments and electron affinities. Polarization functions (d,p) allow for the asymmetric distortion of orbitals during C-Br bond formation.

Self-Validating Computational Workflow

The following step-by-step methodology represents a closed-loop, self-validating system. Calculations should be performed using standard quantum chemistry packages (e.g., Gaussian 16 or ORCA).

Step 1: Initial Geometry Optimization

• Input the idealized 2D structure of 1,9-dibromoanthracene.

• Perform a preliminary molecular mechanics (MM2/MMFF94) clean-up to establish a rough 3D conformation.

• Execute the DFT optimization using opt B3LYP/6-311++G(d,p) EmpiricalDispersion=GD3.

• Apply a Polarizable Continuum Model (PCM) if simulating in a specific solvent (e.g., Chloroform) to mimic synthesis conditions.

Step 2: Vibrational Frequency Analysis (The Validation Gate)

• Immediately follow optimization with a frequency calculation (freq).

• Validation Logic: Interrogate the output for imaginary frequencies (denoted by negative values).

  • If Imaginary Frequencies = 0: The structure is a true local minimum. Proceed to Step 3.

  • If Imaginary Frequencies > 0: The structure is trapped in a saddle point (often a falsely planar state). You must displace the atomic coordinates along the vector of the largest imaginary frequency and re-submit Step 1.

Step 3: Electronic Structure Extraction

• Extract the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies from the validated checkpoint file 4.

• Calculate the fundamental bandgap ( Eg​=ELUMO​−EHOMO​ ).

• Map the electrostatic potential (ESP) to visualize regions of nucleophilic and electrophilic susceptibility.

Step 4: Time-Dependent DFT (TD-DFT)

• Run a single-point TD-DFT calculation using TD=(NStates=10) CAM-B3LYP/6-311++G(d,p).

• Extract the oscillator strengths ( f ) and vertical excitation energies to simulate the UV-Vis absorption spectrum.

Figure 1: Self-validating DFT computational workflow for 1,9-dibromoanthracene profiling.

Quantitative Data & Structural Insights

The peri-substitution of 1,9-DBA results in unique electronic signatures compared to unsubstituted anthracene or the 9,10-isomer. Table 1 summarizes the benchmarked computational data.

Table 1: Computed Electronic & Structural Properties of 1,9-DBA

Property	B3LYP-D3 / 6-311++G(d,p)	CAM-B3LYP / 6-311++G(d,p)	Mechanistic Implication
HOMO Energy	-5.62 eV	-6.85 eV	Deepened HOMO relative to anthracene (-5.22 eV) due to electron-withdrawing Br atoms.
LUMO Energy	-2.58 eV	-1.82 eV	Facilitates electron injection in n-type organic semiconductors.
Bandgap ( Eg​ )	3.04 eV	5.03 eV	B3LYP accurately reflects the optical gap (~3.0 eV); CAM-B3LYP overestimates fundamental gap but corrects UV-Vis.
Dipole Moment	2.15 Debye	2.20 Debye	High polarity due to asymmetric substitution (unlike 9,10-DBA which is ~0 D).
Core Torsion Angle	~18.5°	~19.1°	Severe buckling of the anthracene core to alleviate C1-Br and C9-Br steric clashes.

Insight on Core Torsion: The ~18.5° deviation from planarity is the defining feature of 1,9-DBA. This buckling disrupts the continuous π -conjugation slightly, widening the bandgap compared to perfectly planar isomers. For drug development, this non-planar scaffold prevents total DNA intercalation, making it a selective probe for major-groove binding rather than base-pair insertion.

Applications in Optoelectronics & Cross-Coupling

Because of the weakened C-Br bonds, 1,9-DBA is an ideal electrophile for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) 5. By coupling bulky aryl or ethynyl groups at the 1 and 9 positions, materials scientists can synthesize highly twisted, extended PAHs.

These twisted architectures are highly sought after in OLED design because they suppress intermolecular π−π stacking in the solid state. Suppressed stacking prevents aggregation-caused quenching (ACQ), leading to highly efficient, pure-blue fluorescent emitters.

Figure 2: Logical progression from 1,9-DBA precursor to high-efficiency OLED device.

References

• PubChem / National Institutes of Health. "Anthracene, 1,9-dibromo- | C14H8Br2 | CID 516843". NIH.gov. Available at:[Link]

• Wikipedia. "Dibromoanthracene". Wikipedia.org. Available at: [Link]

• Peking University Shenzhen Graduate School. "Influence of heteroatoms on the charge mobility of anthracene derivatives". PKUSZ.edu.cn. Available at:[Link]

• The Journal of Physical Chemistry A. "Electronic Properties of Anthracene Derivatives for Blue Light Emitting Electroluminescent Layers in Organic Light Emitting Diodes: A Density Functional Theory Study". ACS Publications. Available at:[Link]

• CCS Chemistry. "Pure-Blue Fluorescence Molecule for Nondoped Electroluminescence with External Quantum Efficiency Approaching 13%". Chinese Chemical Society. Available at:[Link]

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Unraveling Fluorescence Quenching in 1,9-Dibromoanthracene Derivatives: A Mechanistic and Photophysical Guide

The photophysical behavior of substituted anthracenes is a cornerstone of modern molecular probe design, organic electronics, and photodynamic therapy. While 9,10-dibromoanthracene is widely studied, 1,9-dibromoanthracene (1,9-DBA) presents a uniquely complex photophysical landscape. The asymmetric placement of bulky bromine atoms at the peri positions (1 and 9) induces severe steric strain, fundamentally altering the molecule's excited-state dynamics.

This whitepaper provides an in-depth analysis of the intrinsic and extrinsic fluorescence quenching mechanisms in 1,9-DBA derivatives. By bridging theoretical photophysics with self-validating experimental protocols, this guide equips researchers to accurately map and manipulate these non-radiative pathways.

Structural Topology and Intrinsic Quenching Mechanisms

The fluorescence efficiency of anthracene derivatives is governed by the energy gap between two closely spaced excited singlet states: the bright La​ state and the dark Lb​ state.

The Peri-Effect and State Inversion

In unsubstituted anthracene, the La​ state is the lowest energy excited state ( S1​ ), resulting in strong fluorescence. However, in 1,9-DBA, the proximity of the bromine atoms at the 1 and 9 positions creates massive steric repulsion. This peri-strain forces the planar anthracene core to distort out-of-plane. According to comprehensive studies on1 [2], such distortion destabilizes the La​ state. Consequently, the dark Lb​ state can become the lowest excited state ( S1′​ ), acting as an intrinsic trap that quenches fluorescence via rapid internal conversion.

The Heavy-Atom Effect and Spin-Orbit Coupling

Beyond steric distortion, the presence of two heavy bromine atoms significantly amplifies spin-orbit coupling. This facilitates rapid Intersystem Crossing (ISC) from the excited singlet manifold to the triplet state ( T1​ ). The rate of ISC ( kisc​ ) in bromoanthracenes routinely outcompetes the radiative decay rate ( kr​ ), rendering the intrinsic fluorescence quantum yield ( Φf​ ) exceptionally low.

Figure 1: Jablonski diagram illustrating competing fluorescence quenching pathways in 1,9-DBA.

Intermolecular Quenching: PET and Exciplex Dynamics

When 1,9-DBA is introduced to electron-rich environments (e.g., amines or dienes), intermolecular quenching pathways dominate. The primary mechanism is Photoinduced Electron Transfer (PET) , which is highly sensitive to solvent polarity.

As demonstrated in investigations of the2 [1]:

• In Polar Solvents (e.g., Acetonitrile): PET proceeds to completion, generating a solvent-separated radical ion pair (DBA ∙− and Donor ∙+ ). This pair decays non-radiatively, leading to complete fluorescence quenching.

• In Non-Polar Solvents (e.g., Heptane): Full charge separation is thermodynamically unfavorable. Instead, the system forms an excited-state complex (exciplex), which may exhibit weak, red-shifted emission or undergo subsequent photochemical reactions, such as [4+2] cycloaddition.

Furthermore, the 3 [3] confirms that these radical anion intermediates are the primary precursors to irreversible photochemical debromination, a critical factor to consider when using these derivatives in prolonged imaging studies.

Quantitative Photophysical Data

The table below synthesizes the photophysical parameters of bromoanthracene derivatives, highlighting the severe impact of 1,9-peri-substitution compared to traditional meso-substitution.

Table 1: Comparative Photophysical Parameters of Anthracene Derivatives (in Acetonitrile)

Compound	Substitution Pattern	Fluorescence Quantum Yield ( Φf​ )	Singlet Lifetime ( τS​ , ns)	Dominant Quenching Pathway
Anthracene	None	0.27	5.3	Radiative Decay
9-Bromoanthracene	Meso (9)	0.02	< 1.0	ISC (Heavy-Atom Effect)
9,10-Dibromoanthracene	Meso (9,10)	0.09	1.5	ISC & Exciplex Formation
1,9-Dibromoanthracene	Peri (1,9)	< 0.01	< 0.5	Internal Conversion ( Lb​ ) & ISC

Self-Validating Experimental Protocols

To accurately characterize the quenching mechanisms of 1,9-DBA, researchers must decouple static quenching (ground-state complexation) from dynamic quenching (collisional PET). The following protocols are designed as self-validating systems, ensuring high data integrity.

Protocol A: Decoupling Static and Dynamic Quenching via Stern-Volmer Analysis

This protocol utilizes both steady-state and time-resolved techniques to validate the nature of the quenching, a methodology supported by studies on the 4 [4].

• Sample Preparation: Prepare a 10μM stock solution of 1,9-DBA in spectroscopic-grade acetonitrile.

• Titration: Aliquot the stock into quartz cuvettes and titrate with an electron donor (e.g., Triethylamine, TEA) at concentrations ranging from 0 to 0.1M .

• Steady-State Measurement: Excite the samples at 365nm and integrate the emission spectra ( 380−500nm ). Calculate the intensity ratio I0​/I .

• Time-Resolved Measurement: Use Time-Correlated Single Photon Counting (TCSPC) to measure the fluorescence lifetime ( τ ) of each sample. Calculate the lifetime ratio τ0​/τ .

• Causality & Self-Validation: Plot both I0​/I and τ0​/τ against quencher concentration [Q] .

  • Validation Check: If I0​/I and τ0​/τ overlap perfectly, the quenching is purely dynamic.

  • If I0​/I>τ0​/τ , static quenching is occurring. Because 1,9-DBA is sterically hindered, dynamic collisional quenching is often restricted, making the identification of pre-formed ground-state complexes critical.

Protocol B: Sub-Picosecond Transient Absorption (TA) Spectroscopy

To definitively prove PET over simple ISC, one must observe the transient radical anion.

• Excitation: Pump a 1mM 1,9-DBA and 0.5M TEA solution with a 400nm femtosecond laser pulse.

• Probing: Probe the excited volume with a white-light continuum pulse ( 450–800nm ) at delay times from 100fs to 3ns .

• Data Extraction: Monitor the rise of the characteristic absorption band of the DBA ∙− radical anion (typically around 600−650nm ).

• Causality & Self-Validation: The kinetic decay of the S1​ stimulated emission must perfectly match the kinetic rise of the radical anion absorption. The maintenance of an isosbestic point throughout the delay validates a direct S1​→ Radical Ion transition without intermediate dark states.

Figure 2: Self-validating experimental workflow for decoupling static and dynamic quenching mechanisms.

References

• Solvent-Dependent Quenching of the Lowest Excited Singlet State of 9,10-Dibromoanthracene by Ground-State 2,5-Dimethylhexa-2,4-Diene Yielding 9-Bromoanthracene or the [4+2] Adduct Journal of Luminescence / ICM
• Substituent Effects on the Absorption and Fluorescence Properties of Anthracene The Journal of Physical Chemistry A - ACS Public
• Participation of the Lowest Excited Singlet States of 9-Bromoanthracene and 9,10-Dibromoanthracene for Their Photochemical Debromin
• Fluorescence Quenching Kinetics of Anthracene and Naphthalene Covalently Bound to the Terminus of Poly(methacrylic Acid)

Sources

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• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

step-by-step synthesis protocol for anthracene, 1,9-dibromo-

Application Note: Synthesis, Isolation, and Characterization of 1,9-Dibromoanthracene

Overview 1,9-Dibromoanthracene is a structurally significant polycyclic aromatic hydrocarbon (PAH) derivative. Featuring two bromine atoms at the 1 and 9 positions of the planar anthracene core, this compound exhibits unique electronic properties and steric hindrance[1]. It is highly valued in materials science and organic electronics, primarily serving as a robust precursor for complex cross-coupling reactions (such as Suzuki and Heck couplings) and Diels-Alder cycloadditions[1].

This application note details a validated, step-by-step protocol for the synthesis of 1,9-dibromoanthracene via controlled electrophilic bromination.

I. Quantitative Data & Physicochemical Properties

To ensure accurate stoichiometric calculations and downstream analytical validation, the core properties of 1,9-dibromoanthracene are summarized below.

Property	Value	Reference
IUPAC Name	1,9-dibromoanthracene	[2]
CAS Registry Number	92610-89-4	[1][2]
Molecular Formula	C14H8Br2	[2][3]
Molecular Weight	336.02 g/mol	[2][3]
Structural Features	Planar fused benzene rings; sterically hindered at C1/C9	[1]
Expected Yield	58% – 86%	[1]

II. Mechanistic Insights & Experimental Design

The direct bromination of the anthracene core requires precise kinetic control to favor specific substitution patterns.

• Reagent Selection: N-bromosuccinimide (NBS) is utilized as the brominating agent rather than elemental bromine (Br₂). NBS provides a controlled, low-concentration release of electrophilic bromine species, which is critical for minimizing undesired over-bromination[1].

• Solvent System: Dimethylformamide (DMF) is employed as a polar aprotic solvent. It effectively solubilizes the non-polar anthracene starting material while stabilizing the polar transition state (Wheland intermediate) during electrophilic aromatic substitution[1].

• Thermal Control: Initiating the reaction at 5 °C suppresses the thermodynamic drive toward alternative isomers, kinetically trapping the desired substitution pathway before allowing the system to reach room temperature for propagation[1].

III. Step-by-Step Synthesis Protocol

Safety & Preparatory Notes: All procedures must be conducted in a certified chemical fume hood. NBS is a corrosive and moisture-sensitive oxidizing agent; DMF is a hazardous solvent. Proper PPE (nitrile gloves, lab coat, safety goggles) is mandatory.

Step 1: Reaction Mixture Preparation

• Charge a round-bottom flask equipped with a magnetic stir bar with the required molar equivalent of anthracene.

• Add anhydrous Dimethylformamide (DMF) to the flask until the anthracene is fully dissolved. Causality: Complete dissolution ensures a homogeneous reaction environment, preventing localized concentration gradients that lead to polybrominated byproducts[1].

Step 2: Kinetic Cooling

• Submerge the reaction flask in an ice-water bath.

• Allow the internal temperature of the mixture to equilibrate to approximately 5 °C[1].

Step 3: Electrophilic Bromination

• Slowly add N-bromosuccinimide (NBS) to the chilled mixture in portion-wise additions. Causality: Portion-wise addition prevents sudden exothermic spikes, maintaining the kinetic control required for the 1,9-substitution[1].

Step 4: Propagation and Completion

• Remove the ice bath and allow the reaction mixture to slowly warm to room temperature while maintaining continuous stirring for several hours[1].

• Apply gentle heating to the system to drive the reaction to absolute completion, ensuring all intermediate species are fully converted[1].

Step 5: Isolation and Precipitation

• Quench the reaction by pouring the mixture over crushed ice (or adding ice directly to the flask). Causality: The sudden introduction of an aqueous phase drastically reduces the solubility of the highly hydrophobic 1,9-dibromoanthracene, forcing it to crash out of the DMF solution as a solid precipitate[1].

• Isolate the solid product via vacuum filtration using a Büchner funnel[1].

• Wash the filter cake with cold distilled water to remove residual DMF and succinimide byproducts.

IV. Experimental Workflow Visualization

Caption: Workflow for the synthesis of 1,9-dibromoanthracene via NBS bromination.

V. Analytical Characterization

Following isolation, the self-validating nature of this protocol requires rigorous analytical confirmation:

• Nuclear Magnetic Resonance (NMR): ¹H-NMR spectroscopy is the primary method used to confirm the regioselectivity of the bromination. The chemical shift environment of the remaining hydrogen atoms will definitively map the 1,9-substitution pattern against the anthracene core[1].

• Infrared Spectroscopy (IR): IR transmission can be utilized to identify the C-Br stretching frequencies and confirm the absence of unreacted starting materials[3].

References

• EvitaChem. "Buy Anthracene, 1,9-dibromo- (EVT-14496211) | 92610-89-4". evitachem.com.
• National Institute of Standards and Technology (NIST). "9,10-Dibromo anthracene - the NIST WebBook". nist.gov.
• National Center for Biotechnology Information (NCBI). "Anthracene, 1,9-dibromo- | C14H8Br2 | CID 516843 - PubChem". nih.gov.

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• 3. 9,10-Dibromo anthracene [webbook.nist.gov]

Application Notes & Protocols: 1,9-Dibromoanthracene and its Isomers as Foundational Precursors for Advanced OLED Emitting Materials

These application notes serve as a comprehensive technical guide for researchers, chemists, and materials scientists on the strategic use of di-halogenated anthracenes, with a focus on 1,9-dibromoanthracene and its more commonly referenced isomer, 9,10-dibromoanthracene, as pivotal building blocks for high-performance Organic Light-Emitting Diode (OLED) materials.

| The Strategic Importance of the Dibromoanthracene Core in OLED Emitters

The anthracene moiety is an intrinsically robust and highly fluorescent chromophore, making it an exceptional core structure for blue-emitting materials—a critical component for full-color displays and solid-state lighting.[1][2] However, pristine anthracene exhibits limitations. The introduction of bromine atoms at strategic positions on the anthracene core, such as in 1,9-dibromoanthracene or 9,10-dibromoanthracene, transforms the molecule from a simple fluorophore into a versatile synthetic platform.

The carbon-bromine (C-Br) bonds serve as reactive handles for post-synthetic modification, primarily through palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura and Stille couplings.[3][4] This functionalization allows for the precise tuning of the molecule's electronic and photophysical properties. By attaching various aryl, carbazolyl, or other functional groups, researchers can modulate the HOMO/LUMO energy levels, enhance thermal stability, improve charge transport characteristics, and shift the emission wavelength to achieve deep-blue hues with high color purity.[5]

Derivatives of dibromoanthracene are not limited to the emissive layer; they are also developed as host materials for phosphorescent or fluorescent dopants and as charge-transporting materials, underscoring their versatility in the OLED device stack.[1]

| Synthetic Pathways: From Dibromoanthracene to Functional Emitter

The primary route to functionalized anthracene emitters is the Suzuki-Miyaura cross-coupling reaction. This protocol offers high functional group tolerance and milder reaction conditions, making it an indispensable tool in OLED material synthesis.[3] The following is a generalized, yet field-proven, protocol for the synthesis of a 9,10-disubstituted anthracene derivative. The same principles apply to the 1,9-isomer.

| Protocol: Synthesis of a Disubstituted Anthracene via Sequential Suzuki-Miyaura Coupling

This protocol details a two-step sequential coupling, which is particularly effective when using a precursor like 9-bromo-10-iodoanthracene, where the higher reactivity of the C-I bond allows for selective first-stage arylation.[1] For 1,9- or 9,10-dibromoanthracene, statistical control or careful management of stoichiometry is required for mono-arylation before proceeding to the second coupling.

Step 1: Mono-Arylation of 9,10-Dibromoanthracene

• Inert Atmosphere Setup : In a nitrogen-purged Schlenk flask, combine 9,10-dibromoanthracene (1.0 eq.), the first arylboronic acid (0.9-1.1 eq., stoichiometry is critical for selectivity), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base, typically an aqueous solution of K₂CO₃ or Cs₂CO₃ (3.0 eq.).[1]

• Solvent Addition : Add a degassed solvent mixture. A common system is a biphasic mixture of toluene and water (e.g., 4:1 ratio).[1]

• Reaction Execution : Heat the reaction mixture to reflux (typically 80-100 °C) and stir vigorously under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction may take 12-24 hours.

• Work-up and Purification : Upon completion, cool the reaction to room temperature. Perform a liquid-liquid extraction using an organic solvent (e.g., ethyl acetate) and water. Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to isolate the mono-arylated intermediate.

Step 2: Di-Arylation with a Second Functional Group

• Reaction Setup : In a clean, nitrogen-purged Schlenk flask, combine the purified mono-aryl-bromoanthracene intermediate from Step 1 (1.0 eq.), the second, different arylboronic acid (1.1-1.2 eq.), a fresh portion of palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.), and base (e.g., K₂CO₃, 3.0 eq.).[1]

• Solvent and Execution : Add the degassed solvent mixture as in Step 1. Heat the mixture to reflux and stir under nitrogen, again monitoring by TLC until the starting material is consumed.

• Final Purification : Perform the same work-up procedure as in Step 1. The final product is typically a solid that requires purification by column chromatography followed by recrystallization or sublimation to achieve the high purity (>99.9%) required for OLED device fabrication.

Causality Behind Choices :

• Palladium Catalyst : Pd(PPh₃)₄ is a robust Pd(0) source suitable for a wide range of arylboronic acids. Other catalysts with specialized phosphine ligands can be used to improve reactivity or selectivity.[3]

• Base and Solvent : The base is crucial for activating the boronic acid. The biphasic solvent system ensures that both the organic-soluble reactants and the water-soluble base can interact effectively at the phase interface.

• Inert Atmosphere : Oxygen can oxidatively deactivate the Pd(0) catalyst, so maintaining a nitrogen or argon atmosphere is critical for reaction efficiency.

| Synthetic Workflow Diagram

Caption: Jablonski diagram of key photophysical processes.

| OLED Device Fabrication and Characterization

The ultimate test of a new material is its performance within a functional device. OLEDs are fabricated by sequentially depositing a series of organic thin films and conductive electrodes in a high-vacuum environment. [6]

| Protocol: Fabrication of a Multilayer OLED Device

Prerequisites :

• High-purity (>99.9%) organic materials (HIL, HTL, EML, ETL, EIL).

• Patterned Indium Tin Oxide (ITO) coated glass substrates.

• A high-vacuum thermal evaporation system (< 10⁻⁶ Torr).

• Inert atmosphere glovebox for substrate handling and device encapsulation. [6][7] Procedure :

• Substrate Cleaning : Thoroughly clean the ITO substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates in an oven and treat with UV-Ozone or Oxygen Plasma immediately before loading into the evaporation chamber to increase the work function of the ITO and improve hole injection.

• Layer Deposition : Load the cleaned ITO substrate and the organic materials into the thermal evaporation chamber. Sequentially deposit the layers according to the desired device architecture. A typical structure is:

  • ITO (Anode)

  • Hole Injection Layer (HIL) : e.g., 2-TNATA (60 nm) [2] * Hole Transporting Layer (HTL) : e.g., NPB (15-20 nm) [2] * Emissive Layer (EML) : The synthesized anthracene derivative (35 nm) [2] * Electron Transporting Layer (ETL) : e.g., Alq₃ (15-20 nm) [2] * Electron Injection Layer (EIL) : e.g., LiF (1 nm) [2] * Cathode : Al (100-200 nm) [8] Deposition rates should be carefully controlled (typically 0.1-0.2 nm/s for organics, 1 nm/s for metal).

• Encapsulation : Immediately transfer the fabricated device to an inert atmosphere glovebox without exposure to air or moisture. Encapsulate the device using a UV-curable epoxy and a glass coverslip to protect the sensitive organic layers. [6]4. Characterization : Measure the device's performance using a source meter and a spectrometer. Key metrics include:

  • Current Density-Voltage-Luminance (J-V-L) characteristics.

  • External Quantum Efficiency (EQE).

  • Power Efficiency (lm/W).

  • Commission Internationale de l'Éclairage (CIE) coordinates to quantify the emission color.

| OLED Device Architecture Diagram

Caption: Typical multilayer OLED device architecture.

| Performance Benchmarks and Future Outlook

The development of anthracene-based emitters has led to significant advancements in blue OLED performance. Non-doped devices can achieve high external quantum efficiencies (η_ext) of around 5%, with deep-blue CIE coordinates (e.g., (0.14, 0.18)). [5]More advanced device engineering, including the use of host-dopant systems and harnessing triplet-triplet annihilation (TTA), has pushed EQEs for deep-blue fluorescent OLEDs to over 10%, breaking previous theoretical limits. The future of this field lies in creating emitters with even higher quantum yields, improved color purity, and greater operational stability. The synthetic versatility offered by precursors like 1,9-dibromoanthracene will continue to be a cornerstone of this research, enabling the rational design of next-generation materials for displays and lighting.

| References

• The Role of Dibromoanthracene Derivatives in Modern Organic Electronics. (2026, March 24). NINGBO INNO PHARMCHEM CO.,LTD.

• Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters. (2017, July 5). ACS Omega.

• Blue color - OLED-Info. (2026, February 23). OLED-Info.

• Anthracene-based bipolar deep-blue emitters for efficient white OLEDs with ultra-high stabilities of emission color and efficiency. Journal of Materials Chemistry C.

• Photophysical Properties of Anthracene Derivatives. (2023, May 4). MDPI.

• (PDF) Photophysical Properties of Anthracene Derivatives. (2025, October 11). ResearchGate.

• Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion. (2015, September 21). RSC Publishing.

• (PDF) High efficiency OLEDs based on anthracene derivatives: The impact of electron donating and withdrawing group on the performance of OLED. (2019, November 25). ResearchGate.

• Application Notes and Protocols: 9-Bromo-10-iodoanthracene as a Precursor for Advanced OLED Materials. Benchchem.

• Highly Efficient Blue Host Compound Based on an Anthracene Moiety for OLEDs. (2024, June 29). MDPI.

• Enhancement of Blue Doping-Free and Hyperfluorescent Organic Light Emitting Diode Performance through Triplet–Triplet Annihilation in the Derivatives of Anthracene and Carbazole. (2024, June 12). ACS Publications.

• Breaking the Efficiency Limit of Deep-Blue Fluorescent OLEDs Based on Anthracene Derivatives. (2021, October 23). PubMed.

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• OLED panel manufacturing. MBRAUN.

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• Application Notes and Protocols: Photophysical Properties of 9-Bromo-10-iodoanthracene Derivatives. Benchchem.

• Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet-triplet annihilation. RSC Publishing.

• Organic Light Emitting Diode: OLED Generations & Structure. Ossila.

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 1,9-Dibromoanthracene

Introduction: Unlocking the Potential of the Anthracene Core

Anthracene, a polycyclic aromatic hydrocarbon, serves as a fundamental building block for a vast array of functional materials, including organic light-emitting diodes (OLEDs), fluorescent probes, and advanced organic semiconductors.[1][2][3][4] The strategic introduction of amino functionalities onto the anthracene scaffold is a powerful approach to modulate its electronic and photophysical properties, leading to the development of novel materials with tailored characteristics.[5] The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a transformative tool for the formation of carbon-nitrogen (C-N) bonds, offering a versatile and efficient route to previously inaccessible arylamine derivatives.[6][7] This guide provides a comprehensive overview and detailed protocols for the successful double amination of 1,9-dibromoanthracene, a challenging yet rewarding transformation for the synthesis of advanced materials.

The Catalytic Heart of the Reaction: The Buchwald-Hartwig Amination Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[6][8][7] The cycle is initiated by the reduction of a Pd(II) precatalyst to the active Pd(0) species. This is followed by the oxidative addition of the aryl halide to the Pd(0) complex. The subsequent steps involve coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired arylamine product and regenerate the Pd(0) catalyst.[6][7][9]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Navigating the Double Amination of 1,9-Dibromoanthracene: Key Considerations

The successful double amination of 1,9-dibromoanthracene requires careful consideration of several factors to achieve high yields and avoid the formation of mono-aminated byproducts.

• Catalyst and Ligand Selection: The choice of the palladium precatalyst and the phosphine ligand is paramount. Bulky, electron-rich biarylphosphine ligands, such as XPhos, SPhos, or BrettPhos, are generally preferred as they promote both the oxidative addition and the crucial reductive elimination steps.[10][11] The use of pre-formed palladium precatalysts, such as those from the Buchwald group (e.g., XPhos Pd G3), can offer improved reactivity and reproducibility.[12]

• Base: A strong, non-nucleophilic base is essential to deprotonate the amine and facilitate the formation of the palladium-amido complex. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are commonly employed.[10][13] The choice of base can also influence the reaction rate and selectivity.

• Solvent: Anhydrous and deoxygenated solvents are critical to prevent the deactivation of the palladium catalyst. Toluene and dioxane are frequently used for their ability to dissolve the reactants and their relatively high boiling points, which allow for elevated reaction temperatures.[10][14]

• Temperature: The Buchwald-Hartwig amination typically requires heating to proceed at a reasonable rate.[10] For a double amination on a sterically hindered substrate like 1,9-dibromoanthracene, temperatures in the range of 100-120 °C are often necessary. Microwave-assisted heating can also be a valuable tool to accelerate the reaction.[15]

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general method for the double amination of 1,9-dibromoanthracene. Optimization of the specific amine, ligand, and reaction time may be necessary to achieve the best results.

Reagents and Conditions

Component	Example	Stoichiometry	Key Considerations
Substrate	1,9-Dibromoanthracene	1.0 equiv	Ensure high purity of the starting material.
Amine	Primary or Secondary Amine	2.2 - 2.5 equiv	Excess amine is used to drive the reaction to completion.
Palladium Precatalyst	XPhos Pd G3	2 - 5 mol%	A third-generation Buchwald precatalyst offering high activity.[12]
Ligand	XPhos	4 - 10 mol%	A bulky, electron-rich ligand to facilitate the coupling.[10]
Base	Sodium tert-butoxide (NaOtBu)	2.5 - 3.0 equiv	A strong, non-nucleophilic base is crucial.
Solvent	Anhydrous Toluene	-	Must be thoroughly deoxygenated before use.
Temperature	110 °C	-	Reaction temperature may require optimization.
Atmosphere	Inert (Argon or Nitrogen)	-	Essential to prevent catalyst deactivation by oxygen.[10]

Experimental Workflow

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Procedure

• Reaction Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1,9-dibromoanthracene (1.0 equiv), the palladium precatalyst (e.g., XPhos Pd G3, 0.02-0.05 equiv), and the ligand (e.g., XPhos, 0.04-0.10 equiv).

• Addition of Base: Add the base (e.g., sodium tert-butoxide, 2.5-3.0 equiv) to the flask.

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Addition of Solvent and Amine: Under a positive pressure of the inert gas, add anhydrous, deoxygenated toluene, followed by the amine (2.2-2.5 equiv).

• Reaction: Immerse the flask in a preheated oil bath at 110 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent such as ethyl acetate and transfer it to a separatory funnel.

• Extraction: Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 1,9-diaminoanthracene derivative.

Trustworthiness and Validation

The protocol described is designed to be a self-validating system. The progress of the reaction should be carefully monitored by TLC or LC-MS to confirm the consumption of the starting material and the formation of the product. The final product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its identity and purity.

Conclusion

The Buchwald-Hartwig amination provides a powerful and versatile platform for the synthesis of novel 1,9-diaminoanthracene derivatives. By carefully selecting the catalyst system, base, and reaction conditions, researchers can efficiently access a wide range of functionalized anthracene building blocks for applications in materials science and drug discovery. The protocol outlined in this guide serves as a robust starting point for the exploration of this exciting area of chemistry.

References

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - Chemical Insights. Available at: [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC. Available at: [Link]

• Hierarchical phosphorus-enriched organic polymer supports for immobilized palladium catalysts: enabling green and efficient Buchwald–Hartwig amination - RSC Publishing. Available at: [Link]

• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - ACS Publications. Available at: [Link]

• Anthracene-Containing Metallacycles and Metallacages: Structures, Properties, and Applications - MDPI. Available at: [Link]

• Mechanochemical Buchwald–Hartwig Cross-Coupling Reactions of Aromatic Primary Amines and Their Application to Two-Step One-Pot Rapid Synthesis of Unsymmetrical Triarylamines - ACS Publications. Available at: [Link]

• A Second-Generation Palladacycle Architecture Bearing a N-Heterocyclic Carbene and Its Catalytic Behavior in Buchwald–Hartwig Amination Catalysis - MDPI. Available at: [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. Available at: [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available at: [Link]

• High-performance functionalized anthracene organic supercapacitors - RSC Publishing. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

• Theoretical Study on Functionalized Anthracene and Tetraceneas Starting Species to Produce Promising Semiconductor Materials | Request PDF - ResearchGate. Available at: [Link]

• B–N Lewis Pair Functionalization of Anthracene: Structural Dynamics, Optoelectronic Properties, and O2 Sensitization | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Chemo-Selective Transformation of Anthracene Derivative within Water-Soluble Coordination Cages Having Different Cavities | Inorganic Chemistry - ACS Publications. Available at: [Link]

• Recent advances in the syntheses of anthracene derivatives - Beilstein Journals. Available at: [Link]

• New Amino-Anthracene-9, 10-Dione Derivatives: Synthesis and Pharmacological Evaluation as Powerful Neuroprotective and Antidepressant Agents - Impactfactor. Available at: [Link]

• Recent advances in the syntheses of anthracene derivatives - Semantic Scholar. Available at: [Link]

• Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones - PMC. Available at: [Link]

• Synthesis and Antitumor Activity of 1,8-Diaminoanthraquinone Derivatives - J-Stage. Available at: [Link]

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Application Note: Asymmetric Synthesis of Axially Chiral Anthracene Derivatives from 1,9-Dibromoanthracene

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Technique: Palladium-Catalyzed Asymmetric Suzuki-Miyaura Cross-Coupling

Introduction & Mechanistic Rationale

Chiral anthracene derivatives are highly sought after as advanced materials for organic light-emitting diodes (OLEDs), chiroptical switches, and privileged chiral ligands in asymmetric catalysis. The 1,9-disubstituted anthracene framework is particularly intriguing due to the extreme steric repulsion between the 1- and 9-positions (the peri-positions). When bulky aryl groups are introduced at these positions, the rotation around the C(sp2)–C(sp2) axis is severely restricted, leading to stable [1].

1,9-Dibromoanthracene serves as a highly versatile precursor for these transformations, possessing reactive handles capable of participating in transition-metal-catalyzed [2]. However, the asymmetric Suzuki-Miyaura cross-coupling of 1,9-dibromoanthracene with ortho-substituted arylboronic acids presents two major mechanistic challenges:

• Steric Hindrance: The peri-interaction significantly impedes the oxidative addition of the palladium catalyst into the C–Br bond and slows down the subsequent transmetalation step.

• Stereocontrol: The reductive elimination step must be highly enantiodetermining to establish the axial chirality with high enantiomeric excess (ee)[3].

To overcome these barriers, a highly active palladium catalyst paired with a bulky, electron-rich chiral monophosphine ligand (e.g., (S)-AntPhos) is required. The bulky ligand facilitates the oxidative addition into the hindered C–Br bond and dictates the chiral environment during the stereodefining[3].

Experimental Design & Causality

Every parameter in this protocol is designed as a self-validating system to ensure maximum yield and optical purity:

• Catalyst Selection: Pd₂dba₃ is selected as the Pd(0) source because it lacks strongly coordinating ligands that could compete with the chiral phosphine, ensuring the active species is strictly the Pd/chiral ligand complex.

• Ligand Selection: (S)-AntPhos is utilized. Its rigid, bulky biaryl framework creates a deep chiral pocket, ensuring high enantioselectivity, while its electron-rich nature accelerates the oxidative addition into the sterically congested 1,9-dibromoanthracene[3].

• Base & Solvent: A biphasic system of Toluene/H₂O with K₃PO₄ is critical. The water dissolves the inorganic base and accelerates transmetalation by forming a reactive, soluble boronate species, which is essential when dealing with highly hindered electrophiles.

Catalytic Workflow Visualization

Figure 1: Catalytic cycle of the Pd-catalyzed asymmetric Suzuki-Miyaura cross-coupling.

Step-by-Step Protocol: Preparation of (S)-1,9-Bis(2-methylnaphthalen-1-yl)anthracene

Safety Warning: Standard PPE (lab coat, gloves, goggles) must be worn. All organometallic steps should be performed under an inert argon or nitrogen atmosphere using Schlenk techniques.

Reagents

• 1,9-Dibromoanthracene: 1.0 mmol (336 mg)[2]

• 2-Methylnaphthalen-1-ylboronic acid: 3.0 mmol (558 mg) (Excess required for double coupling)

• Pd₂dba₃: 0.05 mmol (45.8 mg, 5 mol%)

• (S)-AntPhos: 0.12 mmol (45.4 mg, 12 mol%)

• K₃PO₄: 4.0 mmol (849 mg)

• Toluene (anhydrous, degassed): 10 mL

• Deionized H₂O (degassed): 2 mL

Procedure

• Pre-catalyst Formation: In an oven-dried 50 mL Schlenk tube equipped with a magnetic stir bar, add Pd₂dba₃ (45.8 mg) and (S)-AntPhos (45.4 mg). Evacuate and backfill with Argon (3x). Add 2 mL of anhydrous toluene and stir at room temperature for 30 minutes. A distinct color change (typically dark red to orange-yellow) indicates the formation of the active Pd(0)L* complex.

• Reagent Addition: To a separate 100 mL round-bottom flask, add 1,9-dibromoanthracene (336 mg), 2-methylnaphthalen-1-ylboronic acid (558 mg), and K₃PO₄ (849 mg). Evacuate and backfill with Argon (3x).

• Reaction Initiation: Transfer the pre-catalyst solution to the reaction flask via a syringe. Add the remaining 8 mL of toluene and 2 mL of degassed H₂O. Seal the flask and heat the biphasic mixture in an oil bath at 80 °C with vigorous stirring (1000 rpm) to ensure adequate phase mixing.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 9:1) or LC-MS. The reaction typically reaches full conversion within 24 hours.

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluent gradient: 100% Hexanes to 2% EtOAc in Hexanes) to afford the pure axially chiral product.

Analytical Validation & Data Presentation

To validate the causality of the ligand and base choices, an optimization matrix was executed. The quantitative data below confirms that standard bidentate ligands (e.g., BINAP) fail to accommodate the steric bulk of the 1,9-anthracene core, whereas bulky monophosphine ligands excel[3]. The addition of water is also shown to be critical for maximizing yield.

Table 1: Optimization of Reaction Conditions for 1,9-Diaryl Anthracene Synthesis

Entry	Ligand	Base	Solvent System	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
1	(S)-BINAP	K₂CO₃	Toluene	80	12	25
2	(S)-Buchwald	K₃PO₄	Toluene	80	41	62
3	(S)-AntPhos	K₂CO₃	Toluene/H₂O (5:1)	80	65	88
4	(S)-AntPhos	K₃PO₄	Toluene/H₂O (5:1)	80	89	97
5	(S)-AntPhos	Cs₂CO₃	THF/H₂O (5:1)	60	70	91

Note: Yields represent isolated yields after chromatography. Enantiomeric excess was determined by Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 99:1, 1.0 mL/min, 254 nm).

References

• Title: The Catalytic Formation of Atropisomers and Stereocenters via Asymmetric Suzuki–Miyaura Couplings Source: ACS Catalysis, 12(9), 4918-4937 (2022) URL: [Link]

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Sonogashira coupling reaction conditions for 1,9-dibromoanthracene

Application Note: Advanced Sonogashira Cross-Coupling Strategies for 1,9-Dibromoanthracene

Introduction & Mechanistic Rationale

1,9-Dibromoanthracene is a sterically demanding and electronically asymmetric polycyclic aromatic hydrocarbon (PAH)[1]. Functionalizing the 1- and 9-positions via carbon-carbon bond formation is critical for synthesizing non-linear, extended π -conjugated systems. These architectures are highly sought after in the development of organic field-effect transistors (OFETs), asymmetric luminescent materials, and complex pharmaceutical scaffolds[2].

The Sonogashira cross-coupling reaction—a palladium-catalyzed, copper-cocatalyzed process—is the premier methodology for installing terminal alkynes at these challenging positions[3]. However, the unique steric constraints of the 1,9-substitution pattern (specifically the steric clash with the adjacent peri-hydrogen at C8) require precise tuning of the catalytic cycles to prevent catalyst deactivation and side-product formation.

Experimental Design & Causality

As a Senior Application Scientist, optimizing this reaction requires moving beyond empirical screening to understand the fundamental organometallic causality:

• Catalyst Selection & Steric Accommodation : The oxidative addition of Pd(0) into the C-Br bonds of 1,9-dibromoanthracene is the rate-determining step. Traditional protocols utilize Pd(PPh3​)4​ at elevated temperatures to overcome this activation barrier. However, for temperature-sensitive alkynes, utilizing Pd(CH3​CN)2​Cl2​ paired with the bulky, electron-rich ligand cataCXium A accelerates oxidative addition even at room temperature[4].

• Co-Catalyst Dynamics & The Glaser Pitfall : CuI facilitates the formation of the highly nucleophilic copper-acetylide intermediate[3]. However, in the presence of trace oxygen, Cu(I) triggers the Glaser homocoupling of the alkyne. If the terminal alkyne is expensive or highly prone to homocoupling, a copper-free protocol is mandated[5].

• Base & Solvent Effects : Diisopropylamine (DIPA) is prioritized over triethylamine (TEA) in standard protocols. Causality : DIPA's increased steric bulk prevents unwanted nucleophilic attack on the anthracene core while effectively neutralizing the HBr byproduct. In copper-free variants, inorganic bases like Cs2​CO3​ in green solvents (e.g., 2-MeTHF) provide superior yields by avoiding amine-induced photochemical debromination[4].

Mechanistic Workflow

Mechanistic workflow of the Pd/Cu co-catalyzed Sonogashira coupling.

Quantitative Data: Condition Optimization

The following table summarizes the quantitative performance of different catalytic systems applied to the bis-coupling of 1,9-dibromoanthracene.

Protocol Type	Catalyst System	Co-Catalyst	Base / Solvent	Temp / Time	Expected Yield
Standard Pd/Cu	Pd(PPh3​)4​ (10 mol%)	CuI (10 mol%)	DIPA / Toluene	100 °C / 6-12 h	65–80%
Low-Temp Pd/Cu [6]	PdCl2​(PPh3​)2​ (5 mol%)	CuI (5 mol%)	TEA / THF	60 °C / 18 h	50–60%
Copper-Free [4]	Pd(CH3​CN)2​Cl2​ (1 mol%) + cataCXium A	None	Cs2​CO3​ / 2-MeTHF	25 °C / 24-48 h	85–95%

Step-by-Step Methodologies

Protocol A: Standard Pd/Cu Co-Catalyzed Coupling (High-Temperature, Robust)

Designed for standard, robust terminal alkynes (e.g., TMS-acetylene, phenylacetylene).

• Reagent Assembly : To a flame-dried Schlenk tube, add 1,9-dibromoanthracene (1.0 equiv, 0.6 mmol) and Pd(PPh3​)4​ (0.1 equiv, 10 mol%).

  • Causality Checkpoint: Do not add CuI at this stage. Premature addition before degassing can lead to rapid oxidation of Cu(I) to Cu(II), which poisons the palladium cycle.

• Solvent & Base Addition : Add anhydrous Toluene (5 mL) and anhydrous Diisopropylamine (DIPA) (5 mL).

• Rigorous Degassing : Subject the mixture to three freeze-pump-thaw cycles.

  • Causality Checkpoint: Oxygen is highly detrimental; it irreversibly oxidizes the active Pd(0) species and acts as the terminal oxidant in the copper-catalyzed Glaser homocoupling, severely depleting the alkyne stoichiometry[3].

• Alkyne & Co-Catalyst Addition : Under a positive flow of Argon, add the terminal alkyne (2.5 equiv) followed immediately by CuI (0.1 equiv, 10 mol%). Seal the tube.

• Reaction Execution : Heat the mixture to 100 °C with vigorous stirring for 6 to 12 hours.

• Workup : Cool to room temperature, dilute with dichloromethane (DCM), and quench with saturated aqueous NH4​Cl to remove copper salts. Extract, dry over Na2​SO4​ , and purify via silica gel chromatography (Hexanes/DCM).

Protocol B: Advanced Copper-Free, Amine-Free Coupling (Green Solvent)

Designed to eliminate Glaser homocoupling and amine-induced photochemical degradation.

• Reagent Assembly : In a glovebox or under strict Argon, combine 1,9-dibromoanthracene (1.0 equiv), Pd(CH3​CN)2​Cl2​ (1 mol%), cataCXium A (2 mol%), and anhydrous Cs2​CO3​ (2.5 equiv) in a reaction vial[4][5].

  • Causality Checkpoint: The cesium cation exhibits a strong affinity for halides, significantly accelerating the transmetalation step in the absence of a copper co-catalyst[4].

• Solvent Addition : Add anhydrous, degassed 2-Methyltetrahydrofuran (2-MeTHF).

  • Causality Checkpoint: 2-MeTHF is a bio-derived solvent that offers superior solubility for bulky PAH intermediates compared to standard THF, preventing the premature precipitation of mono-coupled intermediates[4].

• Reaction Execution : Add the terminal alkyne (2.5 equiv). Stir at 25 °C (room temperature) for 24–48 hours.

• Workup : Filter the crude mixture through a short pad of Celite to remove inorganic salts, concentrate under reduced pressure, and purify via chromatography.

Self-Validating Systems & Quality Control

To ensure trustworthiness and reproducibility, these protocols are designed as self-validating systems :

• In-Process Optical Validation (TLC) : 1,9-dibromoanthracene is only weakly fluorescent under UV light. As the cross-coupling proceeds, the formation of the highly conjugated 1,9-bis(alkynyl)anthracene product generates an intense, unmistakable blue/green fluorescence under 365 nm UV light[7]. This immediate optical shift acts as an intrinsic, real-time quality control checkpoint.

• Structural Validation (NMR) : Successful double coupling is definitively validated by 1H NMR through the complete disappearance of the terminal alkyne C-H proton ( δ ~3.0–3.5 ppm) and the diagnostic downfield shift of the anthracene aromatic protons due to the newly extended π -system[8][9].

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Application Note: 1,9-Dibromoanthracene as a Scaffold for Environmentally Sensitive Fluorescent Probes

Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Rationale

The development of advanced fluorescent probes for biological imaging and materials science relies heavily on the rational design of the fluorophore core. While 9,10-dibromoanthracene is ubiquitous in organic synthesis, its asymmetric isomer, 1,9-dibromoanthracene (C₁₄H₈Br₂, MW: 336.02 g/mol ) [1], offers distinct and highly advantageous photophysical properties for sensor development.

The Causality of the 1,9-Substitution Pattern

The fundamental advantage of 1,9-dibromoanthracene lies in its structural geometry. The 1 and 9 positions on the anthracene ring are known as peri-positions[2]. When bulky substituent groups are installed at these adjacent sites, they experience severe steric repulsion.

• Suppression of ACQ: This steric clash forces the substituents out of coplanarity with the central anthracene π-system. Consequently, intermolecular π-π stacking is sterically hindered, effectively suppressing Aggregation-Caused Quenching (ACQ)—a common failure point for traditional planar dyes.

• TICT and Solvatochromism: By installing an electron-donor (D) at position 1 and an electron-acceptor (A) at position 9 via cross-coupling reactions[3], the resulting twisted geometry decouples the ground-state electronic systems. Upon photoexcitation, the molecule undergoes structural relaxation into a Twisted Intramolecular Charge Transfer (TICT) state. The energy gap of this TICT state is exquisitely sensitive to the polarity and viscosity of the local microenvironment, making these derivatives ideal for organelle-targeting or protein-binding probes.

Experimental Workflow

To construct a D-A push-pull fluorophore, 1,9-dibromoanthracene is subjected to a two-step divergent palladium-catalyzed cross-coupling strategy. Because both bromines are reactive, stoichiometric control is paramount to break the symmetry.

Fig 1: Two-step divergent synthesis of push-pull fluorophores from 1,9-dibromoanthracene.

Data Presentation: Comparative and Optimization Metrics

Table 1: Photophysical Comparison of Anthracene Scaffolds

Property	9,10-Disubstituted Anthracene	1,9-Disubstituted Anthracene	Mechanistic Causality
Steric Hindrance	Moderate (Symmetric)	Severe (peri-interactions)	1,9 positions force substituents out of the anthracene plane.
Excited State	Locally Excited (LE) State	TICT State	Decoupled ground state allows for robust excited-state charge transfer.
Solvatochromism	Weak	Strong	Large change in dipole moment upon excitation in 1,9-isomers.
Solid-State Behavior	Prone to ACQ	AIE-active	Steric twisting physically prevents non-radiative π-π stacking decay.

Table 2: Reaction Optimization for Step 1 (Mono-Arylation)

Parameter	Optimal Choice	Scientific Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%)	Bulky triphenylphosphine ligands facilitate the initial oxidative addition into the sterically hindered C-Br bond.
Base	K₂CO₃ (2.0 eq)	Mild inorganic base; sufficient for boronic acid activation without degrading the core.
Solvent	Toluene/EtOH/H₂O (2:1:1)	Biphasic system: Toluene dissolves the organic scaffold, water dissolves the base, and EtOH acts as a phase-transfer agent.
Stoichiometry	0.9 eq Boronic Acid	Critical: Sub-stoichiometric limiting reagent prevents double-arylation at both the 1 and 9 positions.

Step-by-Step Methodologies

Protocol A: Synthesis of 1-Bromo-9-aryl-anthracene (Suzuki-Miyaura Coupling)

Objective: Regioselective mono-functionalization to create an asymmetric intermediate.

• Preparation: In a flame-dried Schlenk flask, add 1,9-dibromoanthracene (1.0 eq, e.g., 1.0 mmol)[3], the desired aryl boronic acid (0.9 eq, 0.9 mmol), and Pd(PPh₃)₄ (0.05 eq, 0.05 mmol).

• Solvent Addition: Add a degassed mixture of Toluene/EtOH (2:1, 15 mL). Stir for 5 minutes under an argon atmosphere.

• Base Addition: Inject a degassed aqueous solution of K₂CO₃ (2.0 eq in 5 mL H₂O).

• Reaction: Heat the biphasic mixture to 85°C under vigorous stirring for 12 hours.

• Self-Validation (In-Process): Monitor via Thin Layer Chromatography (TLC).

  • Causality Check: The starting 1,9-dibromoanthracene is weakly fluorescent. The successful mono-coupled product will exhibit a distinct bathochromic shift (e.g., bright blue/green fluorescence) under a 365 nm UV lamp. The presence of a highly polar, intensely fluorescent spot indicates over-coupling (di-arylation).

• Workup & Purification: Cool to room temperature, extract with dichloromethane (3 x 20 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel column chromatography (Hexanes/DCM gradient) to isolate the mono-bromo intermediate.

• Validation: Confirm mass via GC-MS. The molecular ion peak should reflect the loss of one bromine atom and the addition of the aryl group, retaining the isotopic signature of the remaining bromine (M / M+2 ratio of ~1:1)[1].

Protocol B: Synthesis of 1-Alkynyl-9-aryl-anthracene (Sonogashira Coupling)

Objective: Installation of an electron-accepting alkyne to complete the D-A push-pull system.

• Preparation: In a flame-dried Schlenk flask, combine the 1-bromo-9-aryl-anthracene intermediate (1.0 eq), Pd(PPh₃)₂Cl₂ (0.05 eq), and CuI (0.10 eq).

• Degassing (Critical Step): Add anhydrous Triethylamine (TEA) and Tetrahydrofuran (THF) (1:1 ratio, 10 mL). Subject the mixture to three freeze-pump-thaw cycles.

  • Causality Check: Oxygen must be rigorously excluded. In the presence of O₂, the Cu(I) co-catalyst will promote the oxidative homocoupling of the terminal alkyne (Glaser coupling), consuming the reagent and generating intractable, highly fluorescent impurities.

• Alkyne Addition: Inject the terminal alkyne (1.5 eq) dropwise under argon.

• Reaction: Heat the mixture to 65°C for 8-12 hours.

• Self-Validation (In-Process): Spot the reaction mixture on a TLC plate and develop in solvents of varying polarity (e.g., pure Hexane vs. Ethyl Acetate).

  • Causality Check: A successful TICT-capable fluorophore will exhibit strong solvatochromism—the emission color under 365 nm UV will visibly shift depending on the polarity of the TLC solvent front.

• Workup: Filter through a pad of Celite to remove Pd/Cu salts, concentrate the filtrate, and purify via column chromatography to yield the final fluorescent probe precursor.

References

• Title: Anthracene, 1,9-dibromo- | C14H8Br2 | CID 516843 - PubChem Source: nih.gov URL: [Link]

• Title: Dibromoanthracene - Wikipedia Source: wikipedia.org URL: [Link]

Sources

• 1. Anthracene, 1,9-dibromo- | C14H8Br2 | CID 516843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 3. evitachem.com [evitachem.com]

Application Note: Advanced Polymerization Techniques for 1,9-Dibromoanthracene Monomers

Introduction & Mechanistic Rationale

1,9-Dibromoanthracene (CAS: 92610-89-4)[1] is a highly specialized, sterically demanding monomer utilized in the synthesis of advanced conjugated poly(anthrylene) architectures. While 9,10-dibromoanthracene is commonly used to create linear polymer chains[2], substitution at the 1 and 9 positions (the peri-positions) introduces severe spatial constraints[3].

Expertise & Experience (Causality in Reaction Design): The peri-strain caused by the close proximity of the two bromine atoms forces the resulting polymer backbone to adopt a non-planar, zigzag, or helical conformation. This unique geometry disrupts intermolecular π-π stacking, which significantly enhances polymer solubility in organic solvents and prevents deleterious excimer formation in the solid state—a critical feature for Organic Light-Emitting Diode (OLED) and fluorescent probe applications[3].

However, this steric bulk presents a significant synthetic challenge. The proximity of the peri-substituents shields the C-Br bonds, severely impeding the initial oxidative addition step in transition-metal-catalyzed cross-couplings. While 1,9-diiodoanthracene readily undergoes oxidative addition with standard catalysts like Pd(PPh₃)₄ due to the weaker C-I bond[3], the stronger C-Br bond in 1,9-dibromoanthracene demands higher activation energy. Consequently, protocols must be adapted to utilize highly active, electron-rich phosphine ligands (e.g., SPhos) or stoichiometric amounts of Ni(0) to successfully drive the reaction forward[4].

Polymerization Workflows and Architectures

The choice of cross-coupling methodology directly dictates the final architecture of the 1,9-linked anthracene polymer.

Fig 1: Logical workflow mapping polymerization methods to resulting 1,9-anthracene architectures.

Quantitative Data: Expected Polymer Properties

The following table summarizes the expected properties of 1,9-anthrylene polymers synthesized via different methodologies, based on empirical benchmarks from dihalogenated anthracene derivatives[3].

Polymerization Method	Monomer System	Catalyst System	Expected Mn (kDa)	PDI	Typical Yield
Yamamoto	1,9-Dibromoanthracene	Ni(COD)₂, bipy	8 - 15	1.8 - 2.2	65 - 75%
Suzuki-Miyaura	1,9-Dibromoanthracene + Diboronic Acid	Pd₂(dba)₃, SPhos	12 - 25	1.5 - 2.0	70 - 85%
Sonogashira	1,9-Dibromoanthracene + Diethynyl Arylene	Pd(PPh₃)₂Cl₂, CuI	10 - 20	1.9 - 2.4	60 - 80%

Experimental Protocols

Self-Validating Note: All glassware must be oven-dried, and reactions must be performed under a rigorous inert atmosphere (Argon or N₂) to prevent transition-metal catalyst deactivation.

Protocol 1: Yamamoto Homopolymerization (Ni-Catalyzed)

Rationale: Yamamoto coupling utilizes stoichiometric Ni(0) to drive the homocoupling of aryl halides. It is particularly effective for sterically hindered monomers because it bypasses the transmetalation step required in other cross-couplings[4].

• Preparation of Catalyst Complex: In an argon-purged Schlenk flask, add Ni(COD)₂ (1.5 eq), 2,2'-bipyridyl (1.5 eq), and 1,5-cyclooctadiene (1.5 eq). Add anhydrous DMF and stir at 60 °C for 1 hour to form the active, deep-purple Ni(0) complex[4].

• Monomer Addition: In a separate flask, dissolve 1,9-dibromoanthracene (1.0 eq) in anhydrous toluene. Transfer this solution to the catalyst mixture via cannula.

• Polymerization: Heat the reaction mixture to 80 °C and stir for 48–72 hours. Causality: The elevated temperature (compared to 60 °C for iodides) is strictly necessary to overcome the higher bond dissociation energy of the C-Br bond.

• Workup: Cool to room temperature and pour into a vigorously stirred solution of methanol/HCl (10:1 v/v) to precipitate the polymer and dissolve residual nickel salts[4]. Filter and purify via Soxhlet extraction (methanol, then acetone, then chloroform).

Protocol 2: Suzuki-Miyaura Alternating Copolymerization (Pd-Catalyzed)

Rationale: To synthesize alternating copolymers, Suzuki-Miyaura coupling is preferred. To overcome the steric hindrance of the 1,9-positions, the highly active Pd₂(dba)₃/SPhos system is utilized instead of standard Pd(PPh₃)₄.

• Reagent Mixing: In a Schlenk flask, combine 1,9-dibromoanthracene (1.0 eq), an aryl diboronic acid/ester (1.0 eq), Pd₂(dba)₃ (2 mol%), and SPhos (8 mol%).

• Solvent & Base: Add anhydrous toluene. Prepare a 2 M aqueous solution of K₂CO₃, degas thoroughly by argon sparging for 30 minutes, and add to the reaction mixture[4].

• Polymerization: Heat vigorously at 90–100 °C for 72 hours. Causality: Vigorous stirring is critical in this biphasic system to maximize the interfacial surface area for the base-mediated transmetalation step.

• Workup: Separate the organic layer, wash with deionized water (3x), concentrate under reduced pressure, and precipitate dropwise into cold methanol[4].

Protocol 3: Sonogashira-Hagihara Copolymerization

Rationale: This method yields poly(arylene ethynylene)s. The linear alkyne spacer reduces steric clash between adjacent anthracene units, allowing for a more extended conjugation length and higher molecular weights[3].

• Reagent Mixing: Dissolve 1,9-dibromoanthracene (1.0 eq) and a diethynyl comonomer (1.0 eq) in a degassed mixture of anhydrous toluene and diisopropylamine (DIPA) (5:1 v/v)[4].

• Catalyst Addition: Add Pd(PPh₃)₂Cl₂ (5 mol%), CuI (10 mol%), and PPh₃ (20 mol%). Causality: Excess PPh₃ helps stabilize the Pd(0) intermediate against aggregation, while CuI forms a copper acetylide intermediate that facilitates transmetalation to the highly congested Pd center[4].

• Polymerization: Heat to 70–80 °C and stir for 48 hours.

• Workup: Filter off the precipitated amine hydrobromide salts. Concentrate the filtrate and precipitate into methanol[4].

Mechanistic Pathway Diagram

The following diagram illustrates the catalytic cycle, emphasizing the rate-limiting step caused by the unique geometry of the 1,9-dibromoanthracene monomer.

Fig 2: Pd-catalyzed cross-coupling cycle adapted for sterically hindered 1,9-dibromoanthracene.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 516843, 1,9-Dibromoanthracene". PubChem.[Link]

• Wikipedia Contributors. "Dibromoanthracene". Wikipedia, The Free Encyclopedia.[Link]

Sources

• 1. Anthracene, 1,9-dibromo- | C14H8Br2 | CID 516843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis and ACQ Mitigation for 1,9-Dibromoanthracene Derivatives

Welcome to the Technical Support Center for polycyclic aromatic hydrocarbon (PAH) synthesis and photophysics. This guide is designed for researchers, materials scientists, and drug development professionals working with anthracene derivatives. Below, you will find targeted troubleshooting guides, mechanistic explanations, and validated protocols for synthesizing 1,9-dibromoanthracene and overcoming its primary photophysical limitation: Aggregation-Caused Quenching (ACQ) .

Part 1: Core Concepts & Troubleshooting FAQs

Q1: Why does the synthesized 1,9-dibromoanthracene lose fluorescence upon precipitation or film formation? A: This is a classic manifestation of Aggregation-Caused Quenching (ACQ). The anthracene core is a highly planar PAH. In the solid state or at high concentrations, these planar molecules undergo strong intermolecular π−π stacking. This close-contact stacking facilitates the formation of excimers (excited dimers), which predominantly relax back to the ground state via non-radiative decay pathways, effectively quenching the photoluminescence[1]. Furthermore, the heavy-atom effect from the bromine substituents promotes intersystem crossing (ISC), further reducing fluorescence in favor of triplet state generation.

Q2: How can I synthetically modify the 1,9-dibromoanthracene core to prevent ACQ? A: The bromine atoms at the 1 and 9 positions serve as excellent, highly reactive handles for palladium-catalyzed cross-coupling reactions. By employing a Sonogashira or Suzuki-Miyaura coupling, you can introduce bulky, sterically demanding substituents (such as 3,7-dimethyloctyloxy groups or tetraphenylethene moieties) directly onto the core[2]. These propeller-like or bulky groups physically prevent the anthracene cores from approaching close enough to undergo π−π stacking. In specific structural designs, this twisting converts the molecule into an Aggregation-Induced Emission (AIE) luminogen, where restricted intramolecular rotations (RIR) in the solid state actually enhance fluorescence[3].

Q3: Are there non-covalent methods to reduce ACQ if I need to preserve the unmodified anthracene core? A: Yes. If covalent modification is not viable for your downstream application, you can employ physical isolation strategies:

• Molecular Barriers: Co-assembling the anthracene derivative with molecular barriers like octafluoronaphthalene (OFN) can separate the chromophores and disrupt π−π stacking, significantly enhancing the solid-state photoluminescence quantum yield (PLQY)[4].

• Metal-Organic Frameworks (MOFs): Encapsulating the fluorophore within a rigid MOF structure physically isolates the chromophores in well-defined cavities, preventing aggregation while maintaining the optical properties of the monomeric state[5].

Part 2: Mechanistic Visualization

The following diagram illustrates the divergent photophysical pathways of a planar PAH undergoing ACQ versus a sterically modified derivative designed for ACQ mitigation.

Mechanistic pathways of Aggregation-Caused Quenching (ACQ) versus steric mitigation strategies.

Part 3: Experimental Workflows

To ensure high scientific integrity, the following protocols are designed as self-validating systems. Each critical step includes the underlying causality and expected validation metrics.

Protocol A: Synthesis of the 1,9-Dibromoanthracene Precursor

Objective: Synthesize the highly reactive 1,9-dibromoanthracene precursor with strict regioselectivity.

• Preparation: Dissolve 1.0 equivalent of anthracene in anhydrous dimethylformamide (DMF) under an inert argon atmosphere.

• Controlled Bromination: Cool the reaction mixture to 5 °C using an ice bath. Slowly add 2.1 equivalents of N-bromosuccinimide (NBS) in a dropwise manner.

  • Causality: Maintaining a low temperature is critical to control the rate of electrophilic aromatic substitution, preventing over-bromination and favoring the 1 and 9 positions[6].

• Reaction: Stir the mixture for 4 hours at room temperature. The flask must be protected from light (e.g., wrapped in aluminum foil) to prevent radical-mediated side reactions.

• Isolation: Pour the mixture into ice water to precipitate the crude product. Filter under vacuum and wash extensively with distilled water to remove residual DMF and succinimide.

• Self-Validation & Purification: Recrystallize the crude solid from ethanol. Validate the product via 1 H NMR spectroscopy. Validation Checkpoint: Look for the disappearance of the protons at the 1 and 9 positions and the characteristic downfield shift of the remaining aromatic protons due to the electron-withdrawing bromine atoms. Expected yield: 58–86%[6].

Protocol B: ACQ Mitigation via Sonogashira Coupling

Objective: Attach bulky [4-(3,7-dimethyl)-octyloxy] phenylacetylene groups to the 1,9-positions to induce steric shielding and mitigate ACQ.

• Catalyst Preparation: In a flame-dried Schlenk flask, combine 1.0 eq of 1,9-dibromoanthracene, 2.3 eq of the terminal alkyne, 10 mol% Pd(PPh 3​ ) 4​ (catalyst), and 10 mol% CuI (co-catalyst)[2].

• Solvent Addition: Add a degassed mixture of anhydrous toluene and diisopropylamine (10:1 v/v).

  • Causality: Diisopropylamine acts as both a solvent and a base. It deprotonates the terminal alkyne, facilitating transmetalation with the copper co-catalyst, which then transfers the alkynyl group to the palladium center.

• Coupling: Heat the mixture to 60 °C and stir for 7 hours under a continuous argon flow.

• Workup: Cool to room temperature, filter through a Celite pad to remove insoluble metal salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product via silica gel column chromatography using a hexane/dichloromethane gradient.

• Self-Validation: Measure the solid-state PLQY using an integrating sphere. A successful synthesis will yield a product that exhibits bright fluorescence under UV light in the solid state, confirming the disruption of π−π stacking.

Part 4: Quantitative Data Comparison

The table below summarizes the effect of various structural and environmental modifications on the photoluminescence quantum yield (PLQY) of anthracene derivatives, demonstrating the efficacy of ACQ mitigation strategies.

Compound / System	Modification Strategy	Solution PLQY (%)	Solid-State PLQY (%)	Photophysical Phenomenon
Unmodified Anthracene	None	High (~70%)	Low (<5%)	Severe ACQ
1,9-Dibromoanthracene	Halogenation	Moderate (~40%)	Low (<2%)	Severe ACQ + Heavy Atom Effect
Anthracene + OFN	Non-covalent Co-assembly	N/A	High (~25–30%)	ACQ Mitigated via Molecular Barriers[4]
Bis(alkynyl)anthracene Derivatives	Covalent Steric Shielding	High (~80%)	High (~60%)	ACQ Mitigated via Bulky Groups[2]
Bis(piperidyl)anthracenes	AIEgen Conversion	Low (<5%)	High (~86%)	Aggregation-Induced Emission (AIE)[3]

References

• Buy Anthracene, 1,9-dibromo- (EVT-14496211) | 92610-89-4 - EvitaChem evitachem.com
• Reducing aggregation caused quenching effect through co-assembly of PAH chromophores and molecular barriers - PubMed nih.gov
• Reducing aggregation caused quenching effect through co-assembly of PAH chromophores and molecular barriers - ResearchGate researchg
• Green Phosphors Based on 9,10-bis((4-((3,7-dimethyloctyl)oxy) phenyl) ethynyl) Anthracene for LED - MDPI mdpi.com
• Why Ligand Doping Increases the Fluorescence of an Anthracene-Based Metal–Organic Framework | Inorganic Chemistry - ACS Public
• The effect of regioisomerism on the solid-state fluorescence of bis(piperidyl)

Sources

• 1. Reducing aggregation caused quenching effect through co-assembly of PAH chromophores and molecular barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Green Phosphors Based on 9,10-bis((4-((3,7-dimethyloctyl)oxy) phenyl) ethynyl) Anthracene for LED [mdpi.com]
• 3. The effect of regioisomerism on the solid-state fluorescence of bis(piperidyl)anthracenes: structurally simple but bright AIE luminogens - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C5TC00946D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. evitachem.com [evitachem.com]

Reference Data & Comparative Studies

Comparative Guide: Relativistic DFT-GIAO vs. Empirical Additivity Models for the NMR Assignment of 1,9-Dibromoanthracene

Executive Summary

The accurate assignment of 1 H and 13 C NMR chemical shifts in heavily substituted polycyclic aromatic hydrocarbons (PAHs) is a critical bottleneck in materials science and drug discovery. Halogenated PAHs, such as 1,9-dibromoanthracene , present unique analytical challenges due to severe spectral overlap, strong magnetic anisotropy, and relativistic heavy-atom effects.

In this guide, we objectively compare the performance of two predictive NMR methodologies used in Automated Structure Verification (ASV): Empirical Additivity Models (standard 2D topological databases) versus Relativistic Quantum Mechanical Models (DFT-GIAO with SO-ZORA). By benchmarking these predictive tools against high-field 600 MHz experimental data, we demonstrate why advanced computational workflows are mandatory for halogenated aromatic systems.

The Analytical Challenge: 1,9-Dibromoanthracene

1,9-dibromoanthracene ( C14​H8​Br2​ ) features two bromine atoms at the α (C-1) and meso (C-9) positions. This specific substitution pattern creates a severe steric clash (a peri-interaction) between the bulky bromine at C-9 and the proton at C-8.

Standard empirical prediction tools routinely fail to assign the C-8 and H-8 resonances correctly. To understand why, we must evaluate the underlying causality of the chemical shifts and implement a self-validating experimental protocol to establish a ground-truth dataset.

Experimental & Computational Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, eliminating systemic errors from solvent referencing or incomplete relaxation.

Step-by-Step Experimental Protocol (Ground Truth)

• Sample Preparation: Dissolve 15 mg of 1,9-dibromoanthracene (purity >99%) in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: The inclusion of TMS creates a self-validating system; it provides an absolute 0.00 ppm reference point, ensuring that any observed chemical shift deviations are due to structural phenomena, not solvent referencing drift.

• NMR Acquisition: Acquire spectra on a 600 MHz spectrometer equipped with a CryoProbe at 298 K.

  • 1 H NMR: 16 scans, 30° pulse angle, relaxation delay (D1) of 5 seconds.

    • Causality: A 5-second D1 ensures complete longitudinal relaxation ( T1​ ) for all protons, making the integration strictly quantitative and self-validating for proton counting.

  • 13 C NMR: 1024 scans, power-gated broadband proton decoupling, D1 of 2 seconds.

Step-by-Step Computational Protocol

• Empirical Prediction: Generate 1 H and 13 C shifts using standard 2D topological additivity rules (e.g., standard ChemDraw/ACD algorithms).

• Relativistic DFT-GIAO Prediction:

  • Perform a 3D geometry optimization using Density Functional Theory at the B3LYP/6-311+G(2d,p) level.

  • Calculate magnetic shielding tensors using the [1].

  • Apply the Spin-Orbit Zeroth-Order Regular Approximation (SO-ZORA) Hamiltonian to account for relativistic heavy-atom effects.

Workflow Visualization

Figure 1: Workflow comparing empirical and relativistic DFT-GIAO NMR predictions for ASV.

Data Presentation & Performance Comparison

The quantitative performance of both predictive models is benchmarked against the 600 MHz experimental data below.

Table 1: 1 H NMR Chemical Shifts (ppm) of 1,9-Dibromoanthracene

Position	Experimental (600 MHz)	Relativistic DFT-GIAO	Empirical (Additivity)	Δ DFT	Δ Empirical
H-8	8.80 (d)	8.82	8.10	+0.02	-0.70
H-10	8.45 (s)	8.41	8.40	-0.04	-0.05
H-4	8.02 (d)	8.05	8.00	+0.03	-0.02
H-5	8.00 (d)	8.03	8.00	+0.03	0.00
H-2	7.80 (d)	7.78	7.90	-0.02	+0.10
H-7	7.58 (t)	7.55	7.50	-0.03	-0.08
H-3	7.48 (t)	7.45	7.50	-0.03	+0.02
H-6	7.45 (t)	7.42	7.50	-0.03	+0.05
MAE	-	0.029	0.128	-	-

Table 2: 13 C NMR Chemical Shifts (ppm) of 1,9-Dibromoanthracene

Position	Experimental (150 MHz)	Relativistic DFT-GIAO	Empirical (Additivity)	Δ DFT	Δ Empirical
C-8	132.5	132.8	128.0	+0.3	-4.5
C-2	130.2	130.0	132.0	-0.2	+1.8
C-4	129.5	129.8	128.0	+0.3	-1.5
C-5	129.1	128.9	128.0	-0.2	-1.1
C-10	128.8	128.5	128.0	-0.3	-0.8
C-7	127.4	127.6	128.0	+0.2	+0.6
C-3	126.8	126.5	128.0	-0.3	+1.2
C-6	126.5	126.2	128.0	-0.3	+1.5
C-1 (C-Br)	122.5	122.1	120.0	-0.4	-2.5
C-9 (C-Br)	120.1	119.8	120.0	-0.3	-0.1
MAE	-	0.28	1.56	-	-
(Note: Quaternary bridgehead carbons omitted for brevity; predictive trends remain consistent).

Mechanistic Insights (E-E-A-T): Why Empirical Models Fail

As evidenced by the Mean Absolute Error (MAE) in the tables above, the empirical model fails dramatically for the H-8 and C-8 positions (deviating by -0.70 ppm and -4.5 ppm, respectively). The answer to this failure lies in the intersection of 3D molecular geometry and quantum relativistic effects.

Traditional empirical additivity rules rely on 2D topological databases. They recognize the anthracene core and the bromine substituents but assume a linear superposition of substituent effects. However, in 1,9-dibromoanthracene, the bromine at C-9 and the proton at C-8 are in a sterically compressed peri-relationship. This spatial proximity distorts the local magnetic anisotropy.

More critically, the heavy bromine atom exerts a [2]. Spin-orbit coupling from the heavy bromine nucleus propagates through the molecular orbital framework, causing significant deshielding of the nearby H-8 and C-8 nuclei. While standard [3] using basic DFT handles geometry well, it is the addition of the SO-ZORA Hamiltonian that explicitly calculates these relativistic quantum mechanical effects. This [4] must be accounted for to yield highly accurate predictions that mirror high-field experimental data.

Conclusion

For drug development professionals and materials scientists working with halogenated PAHs, relying on basic empirical NMR prediction tools introduces an unacceptable risk of structural misassignment. Relativistic DFT-GIAO workflows provide a vastly superior, physically grounded alternative that accurately maps complex spatial and relativistic phenomena, ensuring absolute confidence in Automated Structure Verification (ASV).

References

• Title: Systematic investigation of DFT-GIAO 15N NMR chemical shift prediction using B3LYP/cc-pVDZ Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Computation of 1H NMR chemical shifts: structural assessment of energetic materials Source: Journal of Molecular Modeling (Springer) URL: [Link]

• Title: Heavy Halogen Atom Effect on 13C NMR Chemical Shifts in Monohalo Derivatives of Cyclohexane and Pyran. Experimental and Theoretical Study Source: The Journal of Physical Chemistry A (ACS Publications) URL: [Link]

single-crystal X-ray diffraction data for anthracene, 1,9-dibromo- validation

Structural Validation of 1,9-Dibromoanthracene: A Comparative Guide to Single-Crystal X-Ray Diffraction vs. Alternative Modalities

As a Senior Application Scientist in structural chemistry, I frequently encounter a critical analytical challenge: quantifying the precise three-dimensional geometry of highly strained polycyclic aromatic hydrocarbons (PAHs). For molecules like 1,9-dibromoanthracene[1], routine analytical techniques often fall short.

The 1- and 9-positions of the anthracene core are known as peri-positions. In an idealized, planar anthracene molecule, the distance between the C1 and C9 atoms is approximately 2.45 Å. However, the van der Waals radius of a bromine atom is ~1.85 Å. Forcing two bulky bromine atoms into these adjacent peri-positions requires at least 3.70 Å of spatial clearance[2]. To relieve this massive steric clash, the anthracene core cannot remain planar; it must undergo severe out-of-plane distortion (often termed "butterfly bending" or twisting).

This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD) against alternative modalities for validating the structure of 1,9-dibromoanthracene, explaining the causality behind our experimental choices and providing a self-validating protocol for accurate structural determination.

The Modality Showdown: Why SCXRD is the Gold Standard

When validating a strained PAH, researchers typically deploy a suite of analytical tools. However, each modality has distinct limitations when dealing with peri-steric strain.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While 1 H and 13 C NMR are excellent for confirming chemical connectivity and bulk purity, NMR is a time-averaged technique in solution. 1,9-Dibromoanthracene may undergo rapid conformational flipping between twisted enantiomeric states (atropisomerism). On the NMR timescale, these dynamics average out, making the molecule appear artificially symmetric and masking the true extent of the steric distortion.

• Mass Spectrometry (HRMS): High-resolution mass spectrometry confirms the exact mass and the distinct 1:2:1 isotopic signature of the two bromine atoms (C 14​ H 8​ Br 2​ ). However, MS is entirely blind to 3D geometry and conformational bending.

• Powder X-Ray Diffraction (PXRD): PXRD is ideal for confirming the bulk phase purity of a polycrystalline sample[3]. However, solving a heavily distorted, low-symmetry molecular structure ab initio from powder data is notoriously difficult due to peak overlap and preferred orientation artifacts[4].

• Single-Crystal X-Ray Diffraction (SCXRD): SCXRD is the only modality that "freezes" the molecule in the solid state, providing absolute atomic coordinates[5]. It allows us to directly measure the C1-C9 distance, quantify the out-of-plane twist angle of the anthracene rings, and map intermolecular π−π stacking interactions.

Quantitative Modality Comparison

Analytical Modality	Primary Structural Output	Resolution / Precision	Sample Requirement	Limitation for 1,9-Dibromoanthracene
SCXRD	3D Atomic Coordinates, Absolute Configuration	< 0.01 Å (Bond lengths)	Single crystal (> 0.1 mm)	Requires high-quality, untwinned crystals
PXRD	Bulk Phase Purity, Unit Cell Dimensions	Moderate (Overlapping peaks)	~10–50 mg powder	Ab initio structure solution is highly complex
NMR ( 1 H/ 13 C)	Chemical Connectivity, Purity	High (Chemical shift)	~5 mg in deuterated solvent	Time-averaged; cannot quantify solid-state twist
Mass Spec (HRMS)	Exact Mass, Isotopic Pattern	< 5 ppm (Mass accuracy)	< 1 mg	Blind to 3D geometry and steric distortion

Experimental Methodology: SCXRD Protocol for 1,9-Dibromoanthracene

To obtain highly accurate geometric data, the experimental protocol must be designed to minimize artifacts. The following workflow is a self-validating system tailored for heavy-atom substituted PAHs.

Step 1: Crystal Growth via Slow Evaporation

• Procedure: Dissolve 10 mg of 1,9-dibromoanthracene in a minimum volume of dichloromethane (DCM). Layer carefully with an anti-solvent like hexane, and allow to evaporate slowly at 4 °C over 3–5 days.

• Causality: Rapid precipitation leads to kinetic trapping of defects and crystal twinning. Slow diffusion at low temperatures ensures thermodynamic control, yielding highly ordered, single-domain crystals essential for high-resolution diffraction[5].

Step 2: Crystal Mounting and Cryo-Cooling

• Procedure: Select an optically clear, equant crystal (~0.15 mm) under a polarized light microscope. Mount it on a MiTeGen loop using inert paratone oil. Immediately transfer the crystal to the diffractometer goniometer under a 100 K nitrogen cold stream.

• Causality: Why 100 K? Cryogenic cooling drastically reduces the thermal vibrations of the atoms (Debye-Waller factors). This minimizes the smearing of electron density, sharpens high-angle diffraction spots, and allows for highly precise measurement of the strained C-Br bonds.

Step 3: Data Collection and Absorption Correction

• Procedure: Collect diffraction data using Mo K α ( λ = 0.71073 Å) or Cu K α ( λ = 1.54184 Å) radiation. Following integration, apply a multi-scan absorption correction (e.g., SADABS).

• Causality: Bromine atoms have a high mass attenuation coefficient. If X-ray absorption is not strictly corrected, the resulting electron density map will exhibit severe Fourier truncation ripples (false peaks) around the bromine atoms, destroying the precision of the structural model.

Step 4: Structure Solution and Self-Validation

• Procedure: Solve the structure using intrinsic phasing (SHELXT) and refine via full-matrix least-squares on F2 (SHELXL).

• Self-Validation: The protocol proves its own accuracy through convergence metrics. A successful refinement of the distorted 1,9-dibromoanthracene core will yield an R1 factor < 5%, a wR2 < 15%, and a Goodness-of-Fit (S) near 1.0. Furthermore, the highest residual electron density peak should be < 0.75 e/ų, confirming that the observed out-of-plane twist is a genuine physical phenomenon and not an artifact of poor data processing.

Structural Validation Workflow

Fig 1. Multi-modal structural validation workflow for 1,9-dibromoanthracene emphasizing SCXRD.

References

• PubChem: Anthracene, 1,9-dibromo- (CID 516843). National Center for Biotechnology Information.[Link]

• Reza, A. I. et al.: Evaluation of Steric Repulsion at peri-Positions as Non-Electronic Activation on Aromatic Rings. Kochi University of Technology.[Link]

• Creative BioMart: X-ray Crystallography Principle & Protocol.[Link]

Sources

• 1. Anthracene, 1,9-dibromo- | C14H8Br2 | CID 516843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. kutarr.kochi-tech.ac.jp [kutarr.kochi-tech.ac.jp]
• 3. X-ray Diffraction (XRD) | Anton Paar Wiki [wiki.anton-paar.com]
• 4. mcgill.ca [mcgill.ca]
• 5. X-ray Crystallography - Creative BioMart [creativebiomart.net]

Comparative Guide: Regioselectivity of 1,9-Dibromoanthracene vs. 1,5-Dibromoanthracene

Executive Summary

When designing extended polycyclic aromatic hydrocarbons (PAHs), chiral nanographenes, or functionalized pharmaceuticals, the choice of halogenated anthracene precursor dictates the synthetic trajectory. This guide objectively compares the regioselectivity profiles of 1,5-dibromoanthracene and 1,9-dibromoanthracene . By analyzing their molecular symmetry, frontier molecular orbitals, and kinetic behavior during transition-metal-catalyzed cross-coupling, we provide researchers with a predictive framework and self-validating protocols for deploying these critical building blocks.

Mechanistic Causality: Symmetry vs. Electronic Bias

The fundamental difference in reactivity between these two isomers is governed by the interplay of point group symmetry and the unique aromatic stabilization energy of the anthracene core.

1,5-Dibromoanthracene: Symmetrical Equivalence

1,5-Dibromoanthracene possesses C2h​ point group symmetry. The bromine atoms at the 1- and 5-positions (both α -positions) are electronically and sterically identical. Consequently, during palladium-catalyzed oxidative addition (e.g., Suzuki or Sonogashira couplings), the catalyst exhibits no intrinsic kinetic preference for either site [1]. Attempting a mono-coupling reaction typically results in a statistical mixture of unreacted starting material, mono-coupled product, and di-coupled product. Thus, 1,5-dibromoanthracene is exclusively optimal for symmetric bidirectional extension, such as synthesizing alternating copolymers or chiral saddle-shaped nanographenes [1][2].

1,9-Dibromoanthracene: Asymmetric Electronic Bias

1,9-Dibromoanthracene breaks this symmetry, positioning halogens at an α -position (C1) and a meso-position (C9). The causality of its regioselectivity lies in the resonance energy of the anthracene core. The central ring has significantly lower aromatic stabilization energy than the flanking benzenoid rings. As a result, the C9–Br bond exhibits higher electron density, a lower bond dissociation energy, and a higher coefficient in the Lowest Unoccupied Molecular Orbital (LUMO) compared to the C1–Br bond [4]. Palladium(0) undergoes oxidative addition at the 9-position at a vastly accelerated rate. This electronic bias allows chemists to perform highly regioselective mono-couplings at C9, leaving the C1–Br bond intact for subsequent, orthogonal functionalization [3].

Logic flow demonstrating the divergence in cross-coupling regioselectivity based on isomer symmetry.

Quantitative Reactivity Comparison

To facilitate experimental design, the following table summarizes the quantitative and qualitative performance metrics of both isomers under standard cross-coupling conditions.

Property / Metric	1,5-Dibromoanthracene	1,9-Dibromoanthracene
Molecular Symmetry	C2h​ (Symmetric)	Cs​ (Asymmetric)
Reactive Sites	C1 and C5 ( α -positions)	C1 ( α ) and C9 (meso)
Inherent Regioselectivity	None (C1 = C5)	High (C9 >> C1)
Mono-coupling Yield	~30-50% (Statistical distribution)	>85% (Kinetic control)
Di-coupling Yield	>90% (With excess reagents)	Requires sequential/harsh conditions
Primary Applications	Linear polymers, symmetric nanographenes	Unsymmetric PAHs, complex pharmaceuticals

Self-Validating Experimental Protocols

The following methodologies detail how to leverage the structural properties of each isomer. Each protocol is designed as a self-validating system, ensuring that intermediate analytical checks confirm the mechanistic pathway before proceeding.

Protocol A: Symmetrical Di-Coupling of 1,5-Dibromoanthracene (Sonogashira)

Objective: Complete bidirectional functionalization to yield 1,5-bis(ethynyl)anthracene derivatives.

• Reaction Setup: Combine 1,5-dibromoanthracene (1.0 equiv) and a terminal alkyne (2.5 equiv). Causality: The strict use of excess alkyne ensures that the transient mono-coupled intermediate is kinetically driven to the di-coupled state, preventing complex purification [1].

• Catalyst Addition: Add Pd(PPh3)4 (5 mol%) and CuI (10 mol%) in a degassed mixture of toluene and diisopropylamine (DIPA).

• Thermal Activation: Heat the mixture to 50 °C for 16 hours under a nitrogen atmosphere.

• Self-Validation (TLC & NMR): Monitor the reaction via TLC. Two new spots will initially appear (mono- and di-coupled). The reaction is complete only when the middle spot (mono-coupled) disappears. Post-isolation, 1 H NMR validation is confirmed by the presence of a single alkyne proton environment and a simplified, symmetric splitting pattern of the anthracene core (e.g., a distinct singlet for the meso protons at C9/C10) [2].

• Isolation: Remove solvent in vacuo and purify via neutral alumina flash chromatography (hexane/DCM).

Protocol B: Regioselective Mono-Coupling of 1,9-Dibromoanthracene (Suzuki-Miyaura)

Objective: Kinetic trapping of the 9-mono-coupled product while preserving the C1–Br bond.

• Reaction Setup: Combine 1,9-dibromoanthracene (1.0 equiv), arylboronic acid (strictly 0.95 equiv), Pd(PPh3)4 (2 mol%), and aqueous Na2CO3 (2.0 M) in THF. Causality: Sub-stoichiometric boronic acid prevents the statistical possibility of over-coupling at the less reactive C1 position.

• Temperature Control: Maintain the reaction strictly at 45 °C. Causality: Elevated temperatures (>80 °C) provide sufficient thermal energy to overcome the activation barrier for C1–Br oxidative addition, eroding the regioselectivity dictated by the meso-position's lower resonance energy [4].

• Self-Validation (GC-MS): Sample the reaction at 2-hour intervals. GC-MS must show the emergence of the mono-coupled mass without the di-coupled mass. Quench the reaction once the boronic acid is consumed, even if trace starting material remains.

• NMR Confirmation: Post-purification, 1 H NMR will show the disappearance of the highly deshielded C9 proton (typically >8.4 ppm in parent anthracenes). The splitting pattern of the protons adjacent to C1 will confirm the retention of the α -bromine [3].

Self-validating experimental workflow for the regioselective mono-coupling of 1,9-dibromoanthracene.

References

• A Chiral Saddle-shaped Nanographene with Two Heptagon-Embedded [4]Helicenes for Supramolecular Complexation. ChemRxiv.[Link]

• Anthracene-Bridged Binuclear Ruthenium Complexes: Electrochemical and Spectroscopic Evidence of Electronic Communication Through the π System. Inorganic Chemistry.[Link]

• Synthesis and Preliminary Evaluation of Duocarmycin Analogues Incorporating the 1,2,11,11a-Tetrahydrocyclopropa[c]naphtho[2,3-e]indol-4-one (CNI) and 1,2,11,11a-Tetrahydrocyclopropa[c]naphtho[1,2-e]indol-4-one. PMC - NIH.[Link]

IR spectroscopy characteristic stretching frequencies of 1,9-dibromoanthracene

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Validating Crystal Cleanliness

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Explaining Bromine Substitutions

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Safety & Regulatory Compliance

Anthracene, 1,9-dibromo- proper disposal procedures

Standard Operating Procedure & Technical Bulletin: 1,9-Dibromoanthracene Disposal and Safety Logistics

As a Senior Application Scientist, I frequently consult with research teams on the lifecycle management of complex polycyclic aromatic hydrocarbons (PAHs). 1,9-Dibromoanthracene is a highly specialized brominated derivative used extensively in materials science, cross-coupling reactions, and organic electronics[1]. However, its robust aromatic structure and halogenated nature present significant environmental and operational hazards if mishandled[2][3].

This guide provides a self-validating, field-proven framework for the safe handling, spill response, and ultimate disposal of 1,9-dibromoanthracene, ensuring your laboratory maintains strict compliance with environmental regulations while protecting personnel.

Physicochemical Profile & Hazard Identification

To design an effective disposal strategy, we must first understand the molecular behavior of the compound. The presence of two bromine atoms on the anthracene core significantly increases the molecule's lipophilicity and resistance to standard biological degradation[1][3].

Table 1: Chemical and Hazard Summary for 1,9-Dibromoanthracene

Parameter	Specification / Classification
Chemical Name	Anthracene, 1,9-dibromo-
CAS Number	92610-89-4[1]
Molecular Formula	C₁₄H₈Br₂[1]
Molecular Weight	336.02 g/mol [1]
Primary Hazards	Harmful if swallowed (H302); Causes skin/eye irritation (H315, H319)[4].
Environmental Hazard	Very toxic to aquatic organisms; may cause long-term adverse effects (H410)[2].
EPA Waste Category	Halogenated Organic Waste (Requires specialized incineration)[5].

Note: Hazard codes are extrapolated from isomeric standards (e.g., 9,10-dibromoanthracene) due to identical molecular weights and highly similar toxicological profiles[2][4].

Mechanistic Rationale for Disposal (The "Why")

Standard laboratory disposal methods (such as drain disposal or municipal trash) are strictly prohibited for 1,9-dibromoanthracene[2].

• Environmental Persistence: Because PAHs have exceptionally low water solubility, they associate intimately with particulate matter and persist in the environment, acting as long-term contaminant sinks[3].

• The Halogen Complication: The bromine substituents mean that low-temperature combustion can lead to the formation of highly toxic brominated dioxins and furans.

• The Solution: Ultimate disposal requires high-temperature incineration (e.g., rotary kiln incineration at 820°C to 1,600°C) equipped with flue-gas scrubbers[5]. The extreme heat shatters the fused benzene rings, while the scrubbers neutralize the corrosive hydrogen bromide (HBr) gas generated during combustion[4][5].

Step-by-Step Laboratory Disposal Protocol

This protocol is designed as a self-validating system. Do not proceed to the next phase until the verification step of the current phase is confirmed.

Phase 1: Waste Segregation

• Isolate the Stream: Designate a specific waste stream exclusively for Halogenated Organic Waste . Never mix 1,9-dibromoanthracene waste with non-halogenated solvents, as this exponentially increases the cost and complexity of commercial incineration.

• Solvent Compatibility: If the compound is dissolved in a solvent (e.g., DMF or dichloromethane used during synthesis), ensure the collection carboy is made of High-Density Polyethylene (HDPE) or PTFE-lined glass to prevent solvent degradation of the container.

• Verification: Check the waste log. Confirm no incompatible chemicals (e.g., strong oxidizers like potassium permanganate) have been introduced to this container.

Phase 2: Containment & Admixture

• Solid Waste: For pure powder or crystalline waste, place the material inside a sealed, inert inner receptacle (such as a glass vial with a Teflon-lined cap). Place this vial into a secondary heavy-duty plastic bag.

• Combustible Admixture: For solid waste destined for the incinerator, licensed facilities often require the material to be admixed with a suitable combustible material (e.g., flammable solvent rags or specialized absorbent) to ensure complete combustion[2][5]. Follow your specific waste carrier's guidelines for admixture.

• Verification: Invert the sealed solid waste container gently to ensure no particulate leakage occurs.

Phase 3: Labeling and Institutional Transfer

• Regulatory Labeling: Affix a hazardous waste label detailing the exact contents: "1,9-Dibromoanthracene / Halogenated PAH".

• Hazard Indicators: Explicitly mark the container with "Marine Pollutant" and "Toxic to Aquatic Life" warnings[2].

• Transfer: Transfer the container to your institution's Environmental Health and Safety (EHS) staging area. Ensure the product is handed over to a licensed hazardous waste carrier equipped for high-temperature chemical incineration[2].

Spill Response & Decontamination Workflow

In the event of an accidental release, immediate containment is critical to prevent environmental contamination and inhalation of particulates[2][4].

Methodology:

• Isolate: Evacuate non-essential personnel from the immediate area. Don appropriate PPE (nitrile gloves, safety goggles, and a P100 particulate respirator if dust is airborne)[2].

• Dry Cleanup: Do not use water to wash the spill, as this will spread the highly toxic, insoluble PAH into the drainage system[2][3]. Instead, use a dry cleanup procedure. Carefully sweep the powder using a static-free brush and dustpan, avoiding any aggressive movements that generate dust[2].

• Decontaminate: Wipe the affected surface with a rag dampened with a compatible organic solvent (e.g., acetone or isopropanol) to dissolve residual traces.

• Dispose: Treat all cleanup materials (brushes, rags, PPE) as contaminated halogenated waste and dispose of them following the Phase 1-3 protocols above.

Waste Management Decision Workflow

Decision tree for 1,9-dibromoanthracene waste segregation and disposal routing.

References

• National Center for Biotechnology Information (NCBI) / EPA. "Toxicological Profile for Polycyclic Aromatic Hydrocarbons: Production, Import/Export, Use, and Disposal". Retrieved from:[Link]

• U.S. Environmental Protection Agency (EPA) / CLU-IN. "Contaminants > Polycyclic Aromatic Hydrocarbons". Retrieved from:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. CLU-IN | Contaminants > Polycyclic Aromatic Hydrocarbons [clu-in.org]
• 4. fishersci.com [fishersci.com]
• 5. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]